Cas no 1585213-73-5 (Methyl 2-(5-fluoro-3-phenyl-1H-indazol-1-yl)acetate)

Methyl 2-(5-fluoro-3-phenyl-1H-indazol-1-yl)acetate structure
1585213-73-5 structure
Product Name:Methyl 2-(5-fluoro-3-phenyl-1H-indazol-1-yl)acetate
CAS No:1585213-73-5
MF:C16H13FN2O2
MW:284.285027265549
CID:3167366
PubChem ID:49835889
Update Time:2025-04-21

Methyl 2-(5-fluoro-3-phenyl-1H-indazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • BRD-K89892330-001-01-8
    • Methyl2-(5-fluoro-3-phenyl-1H-indazol-1-yl)acetate
    • 1585213-73-5
    • Methyl 2-(5-fluoro-3-phenyl-1H-indazol-1-yl)acetate
    • SCHEMBL15631882
    • Inchi: 1S/C16H13FN2O2/c1-21-15(20)10-19-14-8-7-12(17)9-13(14)16(18-19)11-5-3-2-4-6-11/h2-9H,10H2,1H3
    • InChI Key: NRDWIHDTVGETIL-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NN2CC(=O)OC

Computed Properties

  • Exact Mass: 284.09610582Da
  • Monoisotopic Mass: 284.09610582Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44.1Ų

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